Cas no 62224-25-3 (2-Thiophenecarboxylic acid, 4,5-dibromo-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4,5-dibromo-, ethyl ester
• CAS No: 62224-25-3
• MF: C₇H₆Br₂O₂S
• MW: 313.994339466095
• CID: 453694
• PubChem ID: 15073982
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4,5-dibromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4,5-dibromo-, ethyl ester
• ethyl 4,5-dibromothiophene-2-carboxylate
• 4,5-Dibromo-2-thiophenecarboxylic acid ethyl ester
• AKOS016347275
• Ethyl 4,5-dibromo-2-thiophenecarboxylate
• NZQKKQQTXFNEMQ-UHFFFAOYSA-N
• SCHEMBL422589
• ethyl4,5-dibromothiophene-2-carboxylate
• AT36293
• FT-0710389
• 62224-25-3
• DTXSID30567833

• Inchi： 1S/C7H6Br2O2S/c1-2-11-7(10)5-3-4(8)6(9)12-5/h3H,2H2,1H3
• InChI Key： NZQKKQQTXFNEMQ-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C(=O)OCC)=C1)Br

Computed Properties

• Exact Mass: 311.84548
• Monoisotopic Mass: 311.84553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.895
• Melting Point: 50-51 ºC
• Boiling Point: 319 ºC
• Flash Point: 146 ºC
• PSA: 26.3